(S)-N-Hydroxy-1'-(3-methoxypropyl)-2'-oxo-3,4-dihydro-1H-spiro[naphthalene-2,3'-piperidine]-6-carboxamide

• Molecular Formula: C19H26N2O4
• Molecular Weight: 346.4 g/mol
• IUPAC Name: (6S)-N-hydroxy-1'-(3-methoxypropyl)-2'-oxospiro[7,8-dihydro-5H-naphthalene-6,3'-piperidine]-2-carboxamide
• InChI: InChI=1S/C19H26N2O4/c1-25-11-3-10-21-9-2-7-19(18(21)23)8-6-14-12-15(17(22)20-24)4-5-16(14)13-19/h4-5,12,24H,2-3,6-11,13H2,1H3,(H,20,22)/t19-/m1/s1
• InChI Key: QTBOPMYVBIRPOO-LJQANCHMSA-N
• Isomeric SMILES: COCCCN1CCC[C@@]2(C1=O)CCC3=C(C2)C=CC(=C3)C(=O)NO
• Canonical SMILES: COCCCN1CCCC2(C1=O)CCC3=C(C2)C=CC(=C3)C(=O)NO

Description

This compound belongs to a class of spirocyclic hydroxamic acids, characterized by a fused naphthalene-piperidine core. Key structural features include:

• Spirocyclic architecture: Combines a naphthalene moiety with a 2'-oxo-piperidine ring, creating conformational rigidity.
• Substituents: An (S)-configured N-hydroxycarboxamide group at position 6, which may act as a zinc-binding motif (common in histone deacetylase inhibitors). A 3-methoxypropyl chain at position 1' of the piperidine ring, contributing to solubility and steric interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-N-Hydroxy-1’-(3-methoxypropyl)-2’-oxo-3,4-dihydro-1H-spiro[naphthalene-2,3’-piperidine]-6-carboxamide typically involves multiple steps. One common approach is the use of Suzuki–Miyaura coupling reactions, which are known for their mild and functional group tolerant conditions . The process often starts with the preparation of key intermediates, such as 1-(3-methoxypropyl)-4-piperidinamine .

Industrial Production Methods

For large-scale production, the synthesis can be optimized by using efficient catalysts and reaction conditions that ensure high yield and purity. Industrial methods often involve the use of continuous flow reactors and automated systems to maintain consistent reaction conditions and improve scalability.

Chemical Reactions Analysis

Types of Reactions

(S)-N-Hydroxy-1’-(3-methoxypropyl)-2’-oxo-3,4-dihydro-1H-spiro[naphthalene-2,3’-piperidine]-6-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents like sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophilic substitution reactions can occur, especially at the piperidine ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as halides, amines.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction could produce amine derivatives.

Scientific Research Applications

(S)-N-Hydroxy-1’-(3-methoxypropyl)-2’-oxo-3,4-dihydro-1H-spiro[naphthalene-2,3’-piperidine]-6-carboxamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and for studying reaction mechanisms.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and as a catalyst in chemical processes.

Mechanism of Action

The mechanism of action of (S)-N-Hydroxy-1’-(3-methoxypropyl)-2’-oxo-3,4-dihydro-1H-spiro[naphthalene-2,3’-piperidine]-6-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in biological pathways. The compound’s unique structure allows it to bind selectively to these targets, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Comparison with Structural Analogs

The following compounds share the spiro[naphthalene-2,3'-piperidine]-6-carboxamide scaffold but differ in substituents at the 1' position (Table 1).

Table 1: Structural and Physicochemical Comparison

Compound Name	1' Substituent	Molecular Weight (g/mol)	Predicted logP*	Key Features
Target Compound: (S)-N-Hydroxy-1'-(3-methoxypropyl)-...	3-Methoxypropyl	~377.45†	~1.8	Balanced lipophilicity; ether oxygen enhances solubility vs. alkyl chains.
N-Hydroxy-1'-methyl-2'-oxo-... ()	Methyl	~317.36†	~1.2	Compact substituent; lower molecular weight, higher metabolic stability.
(S)-N-Hydroxy-1'-(oxetan-3-ylmethyl)-2'-oxo-... ()	Oxetan-3-ylmethyl	~375.43†	~0.9	Polar oxetane ring improves aqueous solubility; may reduce CNS penetration.
1'-Benzyl-N-hydroxy-2'-oxo-... ()	Benzyl	364.44	~2.5	High lipophilicity; aromaticity may enhance protein binding but reduce solubility.

*Predicted using fragment-based methods (e.g., XLogP3).
†Calculated based on molecular formulas.

Substituent-Driven Property Analysis

Methyl Substituent ()

• Advantages : Minimal steric hindrance and high metabolic stability due to the absence of hydrolyzable groups.

Oxetan-3-ylmethyl Substituent ()

• Advantages: The oxetane ring’s polarity enhances solubility and may improve target engagement through hydrogen bonding. Oxetanes are also known to mitigate cytochrome P450-mediated metabolism .
• Limitations : Reduced membrane permeability compared to lipophilic groups like benzyl.

Benzyl Substituent ()

• Advantages : Aromatic interactions with hydrophobic enzyme pockets could enhance binding affinity.
• Limitations : High logP (~2.5) suggests poor aqueous solubility, necessitating formulation optimization.

3-Methoxypropyl Substituent (Target Compound)

• Intermediate Profile : Combines moderate lipophilicity (logP ~1.8) with improved solubility over benzyl analogs due to the ether oxygen. The methoxy group may also slow oxidative metabolism compared to alkyl chains.

Notes on Evidence Limitations

• Data Gaps: No explicit IC50, pharmacokinetic, or toxicity data are provided in the evidence. Comparisons rely on substituent chemistry and established medicinal chemistry principles.
• Stereochemical Considerations : Only the target compound specifies (S)-configuration; analogs may exhibit varying enantioselectivity.
• Commercial Availability : The oxetane analog is marketed by Ambeed, Inc. (), suggesting its relevance in drug discovery pipelines.